Cas no 1430057-92-3 (4-(2-Methoxyethyl)-1-methyl-1H-pyrazole)
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methoxyethyl)-1-methyl-1H-pyrazole
- RKYUAVAYWLPUGD-UHFFFAOYSA-N
- FCH3692951
- 1H-pyrazole, 4-(2-methoxyethyl)-1-methyl-
- 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole
-
- MDL: MFCD28505149
- Inchi: 1S/C7H12N2O/c1-9-6-7(5-8-9)3-4-10-2/h5-6H,3-4H2,1-2H3
- InChI Key: RKYUAVAYWLPUGD-UHFFFAOYSA-N
- SMILES: O(C)CCC1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Topological Polar Surface Area: 27
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417460-500 mg |
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole |
1430057-92-3 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB417460-1 g |
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole |
1430057-92-3 | 1g |
€239.00 | 2023-04-24 | ||
| abcr | AB417460-5 g |
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole |
1430057-92-3 | 5g |
€656.50 | 2023-04-24 | ||
| abcr | AB417460-10 g |
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole |
1430057-92-3 | 10g |
€1074.00 | 2023-04-24 | ||
| TRC | B421625-50mg |
4-(2-methoxyethyl)-1-methyl-1H-pyrazole |
1430057-92-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B421625-100mg |
4-(2-methoxyethyl)-1-methyl-1H-pyrazole |
1430057-92-3 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B421625-500mg |
4-(2-methoxyethyl)-1-methyl-1H-pyrazole |
1430057-92-3 | 500mg |
$ 295.00 | 2022-06-07 | ||
| abcr | AB417460-500mg |
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole; . |
1430057-92-3 | 500mg |
€205.00 | 2025-04-21 | ||
| abcr | AB417460-1g |
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole; . |
1430057-92-3 | 1g |
€237.00 | 2025-04-21 | ||
| abcr | AB417460-5g |
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole; . |
1430057-92-3 | 5g |
€637.00 | 2025-04-21 |
4-(2-Methoxyethyl)-1-methyl-1H-pyrazole Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole
Recent Advances in the Study of 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole (CAS: 1430057-92-3)
In recent years, the compound 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole (CAS: 1430057-92-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core and methoxyethyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole, highlighting its efficient production via a multi-step organic synthesis process. The researchers emphasized the compound's stability and solubility, which are critical for its bioavailability and therapeutic efficacy. Additionally, the study identified key intermediates, including the use of CAS: 1430057-92-3, to optimize the yield and purity of the final product.
Pharmacological investigations have revealed that 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole exhibits notable activity as a modulator of specific biological targets. For instance, a 2023 study demonstrated its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. The compound's unique structural features, such as the methoxyethyl group, were found to enhance its binding affinity and selectivity, making it a promising candidate for further drug development.
Another area of interest is the compound's role in oncology research. Preliminary in vitro studies have shown that 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole can induce apoptosis in cancer cell lines by targeting key signaling pathways. These findings were corroborated by molecular docking simulations, which revealed strong interactions between the compound and specific protein targets. Researchers are now exploring its potential as part of combination therapies to improve treatment outcomes for resistant cancers.
Despite these advancements, challenges remain in the clinical translation of 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's versatile pharmacological properties and synthetic accessibility position it as a valuable scaffold for further research and development in the chemical biology and pharmaceutical industries.
In conclusion, the latest research on 4-(2-Methoxyethyl)-1-methyl-1H-pyrazole (CAS: 1430057-92-3) underscores its potential as a multifaceted therapeutic agent. Continued exploration of its synthetic routes, biological activities, and clinical applications will be essential to fully realize its benefits in drug discovery and development.
1430057-92-3 (4-(2-Methoxyethyl)-1-methyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)